Cas no 1027754-60-4 (1H-Pyrazole-3-methanamine, 5-(methoxymethyl)-N-methyl-)

• Product Name: 1H-Pyrazole-3-methanamine, 5-(methoxymethyl)-N-methyl-
• CAS No: 1027754-60-4
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 1133779
• PubChem ID: 5200389
• Update Time: 2025-04-20

1H-Pyrazole-3-methanamine, 5-(methoxymethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanamine, 5-(methoxymethyl)-N-methyl-
• 5-(methoxymethyl)-N-methyl-1H-Pyrazole-3-methanamine
• 1-(5-(methoxymethyl)-1H-pyrazol-3-yl)-N-methylmethanamine
• 1-(5-(methoxymethyl)-1H-pyrazol-3-yl)-N-methylmethanamine hydrochloride
• LPVYZFDYHWFLKA-UHFFFAOYSA-N
• 1-[5-(methoxymethyl)-1H-pyrazol-3-yl]-N-methylmethanamine
• {[5-(methoxymethyl)-1H-pyrazol-3-yl]methyl}(methyl)amine
• DB-058861
• 1027754-60-4
• AKOS005602114
• DTXSID301220056
• SCHEMBL16619627
• STK689337

• Inchi： 1S/C7H13N3O/c1-8-4-6-3-7(5-11-2)10-9-6/h3,8H,4-5H2,1-2H3,(H,9,10)
• InChI Key： LPVYZFDYHWFLKA-UHFFFAOYSA-N
• SMILES： O(C)CC1=CC(CNC)=NN1

Computed Properties

• Exact Mass: 155.10599
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 49.94